Nickel(2+);oxygen(2-)
Overview
Description
Nickel(2+);oxygen(2-), also known as nickel(IV) oxide, is a chemical compound with the formula NiO₂. It is a rare and less commonly encountered oxide of nickel compared to nickel(II) oxide (NiO). Nickel(2+);oxygen(2-) is known for its strong oxidizing properties and is typically found in a black or dark brown crystalline form.
Mechanism of Action
Target of Action
Nickel dioxide (NiO2) primarily targets the process of electrocatalytic reduction of carbon dioxide (CO2) . This process is considered an effective strategy for mitigating the energy crisis and the greenhouse effect . Nickel is widely used in single-atom catalysts (SACs) owing to its special electronic structure .
Mode of Action
Nickel dioxide interacts with its targets through a process known as electrocatalytic reduction . In this process, nickel single-atom catalysts (Ni-SACs) provide a promising strategy for the electrochemical reduction of CO2 to CO . The CO2 to CO conversion along the trans path has a lower energy barrier because the trans-COOH intermediate is more stable than cis-COOH . The CO2 is converted into trans-COOH with a lower barrier .
Biochemical Pathways
The biochemical pathways affected by nickel dioxide involve the conversion of CO2 into useful chemicals . This process is essential for addressing environmental, ecological, and climate problems . Nickel plays a central role in these pathways as an essential element for a variety of enzymes . The evolution of nickel as a nutrient in living organisms is intimately linked to the earth’s geochemistry .
Pharmacokinetics
The pharmacokinetics of nickel dioxide, particularly in the form of nanoparticles, is an area of active research It is known that nickel nanoparticles have unique physicochemical features such as biochemical, magnetic, optical, and electrical changes at the cellular, atomic, and molecular levels .
Result of Action
The result of nickel dioxide’s action is the reduction of CO2 to CO . This process is considered an effective strategy for mitigating the energy crisis and the greenhouse effect . The CO2 to CO conversion along the trans path has a lower energy barrier because the trans-COOH intermediate is more stable than cis-COOH . The CO2 is converted into trans-COOH with a lower barrier .
Action Environment
The action of nickel dioxide can be influenced by various environmental factors. Coordination environment engineering on nickel single-atom catalysts for CO2 electroreduction has emerged as a promising strategy to boost the activity of single atom catalysts (SACs) in electrocatalytic CO2 reduction reactions (CO2 RR) .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Nickel Dioxide is known to interact with a variety of enzymes, including urease, [NiFe]-hydrogenase, carbon monoxide dehydrogenase, and acetyl-CoA synthase . These enzymes catalyze a variety of remarkable chemical reactions, underscoring the importance of Nickel Dioxide in biochemical processes .
Cellular Effects
Nickel Dioxide has been found to disrupt protein responses and protein response-based biochemical pathways, which are key mechanisms through which it induces cytotoxicity and carcinogenesis . It influences cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Nickel Dioxide exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, it has distinct coordination environments with nickel and zinc, leading to signal propagation .
Temporal Effects in Laboratory Settings
The effects of Nickel Dioxide have been observed to change over time in laboratory settings . This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of Nickel Dioxide vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
Nickel Dioxide is involved in several metabolic pathways . It interacts with enzymes or cofactors, and can also affect metabolic flux or metabolite levels .
Transport and Distribution
Nickel Dioxide is transported and distributed within cells and tissues . It interacts with transporters or binding proteins, and can also affect its localization or accumulation .
Subcellular Localization
This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Preparation Methods
Nickel(2+);oxygen(2-) can be synthesized through various methods, including:
Thermal Decomposition: Heating nickel(II) nitrate or nickel(II) hydroxide in the presence of oxygen at high temperatures can produce nickel dioxide.
Chemical Oxidation: Nickel(II) compounds can be oxidized using strong oxidizing agents such as potassium persulfate or chlorine to form nickel dioxide.
Electrochemical Methods: Electrolytic oxidation of nickel(II) salts in an alkaline medium can also yield nickel dioxide.
In industrial settings, nickel dioxide is often produced through controlled oxidation processes involving nickel(II) compounds and oxidizing agents under specific temperature and pressure conditions.
Chemical Reactions Analysis
Nickel(2+);oxygen(2-) undergoes various chemical reactions, including:
Oxidation-Reduction Reactions: Nickel(2+);oxygen(2-) acts as a strong oxidizing agent and can oxidize other substances while being reduced to nickel(II) oxide or nickel metal.
Acid-Base Reactions: It reacts with acids to form nickel(II) salts and water. For example, reacting with hydrochloric acid produces nickel(II) chloride and water.
Thermal Decomposition: Upon heating, nickel dioxide decomposes to form nickel(II) oxide and oxygen gas.
Common reagents used in these reactions include strong acids like hydrochloric acid and sulfuric acid, as well as reducing agents such as hydrogen gas.
Scientific Research Applications
Nickel(2+);oxygen(2-) has several scientific research applications, including:
Catalysis: Due to its strong oxidizing properties, nickel dioxide is used as a catalyst in various chemical reactions, including organic synthesis and environmental remediation processes.
Electrochemistry: It is used in the development of electrodes for batteries and fuel cells, particularly in high-energy density applications.
Material Science: Nickel(2+);oxygen(2-) is studied for its potential use in advanced materials, including coatings and nanocomposites, due to its unique electronic and magnetic properties.
Environmental Science: It is used in the degradation of organic pollutants and as a photocatalyst for water splitting and other environmental applications.
Comparison with Similar Compounds
Nickel(2+);oxygen(2-) can be compared with other nickel oxides, such as nickel(II) oxide (NiO) and nickel(III) oxide (Ni₂O₃):
Nickel(II) Oxide (NiO): This is the most common oxide of nickel, known for its green color and basic properties. It is widely used in ceramics, glass, and as a catalyst.
Nickel(III) Oxide (Ni₂O₃): This is a less common and less stable oxide of nickel, often found in mixed oxidation states. It has limited applications compared to nickel(II) oxide and nickel dioxide.
Nickel(2+);oxygen(2-) is unique due to its higher oxidation state and strong oxidizing properties, which make it suitable for specific applications in catalysis and electrochemistry.
Properties
IUPAC Name |
nickel(2+);oxygen(2-) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ni.2O/q+2;2*-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRHPUNCYMXRSMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[Ni+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NiO2-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601014246 | |
Record name | Nickel dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601014246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
90.692 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
12035-36-8 | |
Record name | Nickel dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601014246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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